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Cat. No.: B1668657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cazpaullone, scientifically known as 9-cyano-1-azapaullone, is a potent and selective inhibitor

of Glycogen Synthase Kinase-3β (GSK-3β). As a derivative of 1-azakenpaullone, it has

garnered significant interest within the scientific community for its potential therapeutic

applications, particularly in the fields of diabetes and neurodegenerative disorders. This

technical guide provides a comprehensive overview of the chemical and biological properties of

Cazpaullone, including its inhibitory activity, effects on key signaling pathways, and detailed

experimental protocols for its characterization.

Chemical Properties and Structure
Cazpaullone is a synthetic heterocyclic compound belonging to the paullone family. Its

chemical structure is characterized by an indolo[3,2-d][1]benzazepine core, with a cyano group

at the 9th position and a nitrogen atom at the 1st position of the azepine ring. This specific

substitution pattern is crucial for its high affinity and selectivity towards GSK-3β.

Kinase Inhibitory Profile
Cazpaullone exhibits a high degree of selectivity for GSK-3β over other cyclin-dependent

kinases (CDKs). The inhibitory concentrations (IC50) highlight this specificity, making it a

valuable tool for studying GSK-3β-mediated cellular processes.
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Kinase Target IC50 Value

Glycogen Synthase Kinase-3β (GSK-3β) 8 nM[1]

Cyclin-Dependent Kinase 5/p25 (CDK5/p25) 0.3 µM[1]

Cyclin-Dependent Kinase 1/cyclin B

(CDK1/cyclin B)
0.5 µM[1]

Table 1: Inhibitory activity of Cazpaullone against various kinases.

Key Signaling Pathways
Cazpaullone's primary mechanism of action involves the direct inhibition of GSK-3β, a key

regulator in multiple signaling pathways. Its effects on the Wnt/β-catenin and CDK5/p25

pathways are of particular interest.

Wnt/β-catenin Signaling Pathway
GSK-3β is a critical component of the β-catenin destruction complex. In the absence of a Wnt

signal, GSK-3β phosphorylates β-catenin, marking it for ubiquitination and subsequent

proteasomal degradation. By inhibiting GSK-3β, Cazpaullone prevents the phosphorylation of

β-catenin, leading to its accumulation in the cytoplasm and translocation to the nucleus, where

it activates the transcription of Wnt target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1668657?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668657?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_Cazpaullone.html
https://www.benchchem.com/product/b1668657#exploring-the-chemical-properties-of-cazpaullone
https://www.benchchem.com/product/b1668657#exploring-the-chemical-properties-of-cazpaullone
https://www.benchchem.com/product/b1668657#exploring-the-chemical-properties-of-cazpaullone
https://www.benchchem.com/product/b1668657#exploring-the-chemical-properties-of-cazpaullone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

